Cas no 825654-55-5 (5,8-Difluoro-2-methylquinazolin-4(3H)-one)

5,8-Difluoro-2-methylquinazolin-4(3H)-one structure
825654-55-5 structure
Product Name:5,8-Difluoro-2-methylquinazolin-4(3H)-one
CAS No:825654-55-5
MF:C9H6F2N2O
MW:196.153548717499
CID:687528
PubChem ID:136235195
Update Time:2025-04-19

5,8-Difluoro-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 5,8-difluoro-2-methyl-
    • 5,8-difluoro-2-methyl-1H-quinazolin-4-one
    • 5,8-difluoro-2-methyl-3,4-dihydroquinazolin-4-one
    • OWYQUFPESYKSJB-UHFFFAOYSA-N
    • 5,8-Difluoro-2-methylquinazolin-4(1H)-one
    • 825654-55-5
    • DTXSID00591948
    • SCHEMBL331566
    • 5,8-difluoro-2-methyl-3H-quinazolin-4-one
    • 5,8-Difluoro-2-methylquinazolin-4(3H)-one
    • Inchi: 1S/C9H6F2N2O/c1-4-12-8-6(11)3-2-5(10)7(8)9(14)13-4/h2-3H,1H3,(H,12,13,14)
    • InChI Key: OWYQUFPESYKSJB-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C2=C1C(NC(C)=N2)=O)F

Computed Properties

  • Exact Mass: 196.04481914g/mol
  • Monoisotopic Mass: 196.04481914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.5Ų

5,8-Difluoro-2-methylquinazolin-4(3H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D205390-50mg
5,8-Difluoro-2-methylquinazolin-4(3H)-one
825654-55-5
50mg
$ 525.00 2022-06-05
TRC
D205390-100mg
5,8-Difluoro-2-methylquinazolin-4(3H)-one
825654-55-5
100mg
$ 870.00 2022-06-05
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